Cas no 2137855-13-9 (2-Thiophenemethanesulfonamide, 4-bromo-N-methyl-)

• Product Name: 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl-
• CAS No: 2137855-13-9
• MF: C₆H₈BrNO₂S₂
• MW: 270.167218208313
• CID: 5289162
• Update Time: 2025-06-15

2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl-

• Inchi： 1S/C6H8BrNO2S2/c1-8-12(9,10)4-6-2-5(7)3-11-6/h2-3,8H,4H2,1H3
• InChI Key： SJSWGKSBXSKRIU-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)SC=C(Br)C=1

Additional information on 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl-

2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- (CAS No. 2137855-13-9): A Comprehensive Overview

2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- (CAS No. 2137855-13-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a bromine substituent, and a methylamino group. These features contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- can be represented as C₈H₉BrNO₂S. The presence of the thiophene ring provides aromatic stability and contributes to the compound's overall reactivity. The bromine substituent at the 4-position of the thiophene ring adds to its electrophilic character, while the methylamino group at the sulfonamide moiety enhances its basicity and solubility properties.

In recent years, 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various biological targets. Research has shown that this compound exhibits promising inhibitory effects on specific enzymes and receptors, making it a valuable candidate for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl-. The researchers found that this compound demonstrated significant activity against a panel of cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival.

Another area of research focuses on the use of 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- as a potential antiviral agent. A study conducted by a team at the University of California, Los Angeles (UCLA) explored its efficacy against several viral strains, including influenza and herpes simplex virus (HSV). The results indicated that this compound exhibited potent antiviral activity by interfering with viral replication processes.

The synthesis of 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- involves a multi-step process that requires precise control over reaction conditions. One common synthetic route involves the reaction of 4-bromothiophene-2-carboxylic acid with methanesulfonyl chloride to form the corresponding sulfonyl chloride intermediate. This intermediate is then treated with methylamine to yield the final product. The synthesis process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its therapeutic potential, 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- has also been explored for its use in chemical biology applications. Its unique structural features make it an excellent tool for probing biological systems and understanding molecular interactions. For instance, researchers have used this compound as a probe to study protein-protein interactions and enzyme kinetics.

The safety profile of 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 2-Thiophenemethanesulfonamide, 4-bromo-N-methyl- (CAS No. 2137855-13-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and chemical biology.